Cas no 1092791-48-4 (3,4-Dibromo-1H-pyrazole-5-carbohydrazide)

• Product Name: 3,4-Dibromo-1H-pyrazole-5-carbohydrazide
• CAS No: 1092791-48-4
• MF: C₄H₄Br₂N₄O
• MW: 283.908758163452
• MDL: MFCD03423260
• CID: 3058114
• PubChem ID: 17024851
• Update Time: 2025-05-27

3,4-Dibromo-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-1H-pyrazole-5-carbohydrazide
• BBL039298
• AKOS003748106
• DTXSID001222691
• 4,5-DIBROMO-2H-PYRAZOLE-3-CARBOHYDRAZIDE
• 4,5-dibromo-1H-pyrazole-3-carbohydrazide
• 4,5-Dibromo-2H-pyrazole-3-carboxylic acid hydrazide
• 1092791-48-4
• EN300-228863
• 4,5-Dibromo-1H-pyrazole-3-carboxylic acid hydrazide
• AKOS000305670
• STK313292
• CS-0286848
• 4,5-dibromo-2 h-pyrazole-3-carboxylic acid hydrazide
• 4,5-Dibromo-2 H -pyrazole-3-carboxylic acid hydrazide

• MDL： MFCD03423260
• Inchi： 1S/C4H4Br2N4O/c5-1-2(4(11)8-7)9-10-3(1)6/h7H2,(H,8,11)(H,9,10)
• InChI Key： CAMYPJCFMIMITE-UHFFFAOYSA-N
• SMILES： BrC1=C(NN=C1C(NN)=O)Br

Computed Properties

• Exact Mass: 283.87314Da
• Monoisotopic Mass: 281.87519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,4-Dibromo-1H-pyrazole-5-carbohydrazide

3,4-Dibromo-1H-pyrazole-5-carbohydrazide (CAS No. 1092791-48-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3,4-Dibromo-1H-pyrazole-5-carbohydrazide (CAS No. 1092791-48-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The synthesis of 3,4-dibromo-1H-pyrazole-5-carbohydrazide typically involves a multi-step process that begins with the formation of a pyrazole core. One common approach is to react hydrazine with an appropriate substituted acetonitrile or ketone to form the pyrazole ring. Subsequent bromination reactions can then introduce the bromine substituents at the 3 and 4 positions. The final step involves the introduction of the carbohydrazide moiety through a reaction with hydrazine or a suitable hydrazide derivative.

Recent studies have highlighted the importance of 3,4-dibromo-1H-pyrazole-5-carbohydrazide in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3,4-dibromo-1H-pyrazole-5-carbohydrazide has shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The antimicrobial activity is attributed to its ability to disrupt bacterial cell wall synthesis and membrane integrity.

The anticancer potential of 3,4-dibromo-1H-pyrazole-5-carbohydrazide has also been explored in preclinical studies. A study published in Cancer Research reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of prosurvival signaling molecules such as Akt and ERK.

The physical and chemical properties of 3,4-dibromo-1H-pyrazole-5-carbohydrazide are also noteworthy. It is a white crystalline solid with a melting point ranging from 200 to 205°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biochemical assays and drug delivery systems.

In terms of safety and handling, 3,4-dibromo-1H-pyrazole-5-carbohydrazide should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to minimize exposure risks.

The potential applications of 3,4-dibromo-1H-pyrazole-5-carbohydrazide extend beyond its use as a standalone therapeutic agent. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Harvard University have used this compound as a starting material to develop novel pyrazole-based inhibitors of protein-protein interactions involved in cancer progression.

In conclusion, 3,4-dibromo-1H-pyrazole-5-carbohydrazide (CAS No. 1092791-48-4) is a promising compound with a wide range of biological activities and potential applications in medicinal chemistry. Its unique structural features and multifaceted biological properties make it an attractive target for further research and development. As new studies continue to uncover its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel drugs for treating various diseases.